2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethanone

• IUPAC Name: 2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethanone
• InChI: InChI=1S/C5H3F3N2O/c6-5(7,8)4(11)3-1-9-10-2-3/h1-2H,(H,9,10)
• InChI Key: FQCODTFGJBGMLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1)C(=O)C(F)(F)F
• Molecular Formula: C5H3F3N2O
• Molecular Weight: 164.09 g/mol
• CAS No.: 161957-47-7

Description

“2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethanone” is a chemical compound with the CAS Number: 161957-47-7. It has a linear formula of C5H3F3N2O. The compound is solid in physical form.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C5H3F3N2O/c6-5(7,8)4(11)3-1-9-10-2-3/h1-2H,(H,9,10). The molecular weight of the compound is 164.09.

Physical and Chemical Properties Analysis

“this compound” is a solid compound. It has a molecular weight of 164.09 and a linear formula of C5H3F3N2O.

Scientific Research Applications

Anti-inflammatory and Antibacterial Applications

Compounds like trifluoromethylpyrazoles, which share structural similarities with 2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethanone, have been highlighted for their potential as anti-inflammatory and antibacterial agents. The position of the trifluoromethyl group, especially on pyrazole nuclei, is associated with variations in the activity profiles of these compounds, suggesting their utility in developing novel anti-inflammatory and antibacterial agents with minimal side effects (Kaur, Kumar, & Gupta, 2015).

Role in Synthesis and Bioevaluation

Pyrazoles, by extension, are an important class of heterocyclic compounds found in a variety of compounds that show significant agrochemical and pharmaceutical activities. Novel pyrazole derivatives have been synthesized, showing potential physical and chemical properties, including herbicidal, antimicrobial, antifungal, antiviral, and antioxidant activities (Sheetal, Suprita, Suman, Gulati, & Singh, 2018).

Energetic Material Development

High-nitrogen azine energetic materials, including those with pyrazole structures, have been identified as areas of interest in energy material research. These materials, including pyrazine energetic compounds, demonstrate significant potential in propellants to improve burning rates and reduce characteristic signals, suggesting broad application prospects in energetic materials (Yongjin & Shuhong, 2019).

Environmental and Biological Impact

Research into the environmental biodegradability and toxicological profiles of polyfluoroalkyl chemicals, which include derivatives or related compounds of this compound, emphasizes the need for a deeper understanding of their environmental fate, degradation pathways, and potential impacts on human health and the environment. These studies call for further research on their occurrence, environmental fate, and ecotoxicological assessment (Liu & Avendaño, 2013).

Pharmacological Properties

Pyrazole and its derivatives are considered privileged N-heterocycles with immense therapeutic potential, covering a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. The development and synthesis of pyrazoline derivatives have been a focus of pharmaceutical chemistry, aiming to harness these biological effects for therapeutic applications (Shaaban, Mayhoub, & Farag, 2012).

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H302, H315, H319, and H335. The precautionary statements include P261, P305+P351+P338.

Future Directions

While specific future directions for “2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethanone” are not available, it’s worth noting that compounds containing the pyrazole subunit have been extensively studied for their potential in the development of new drugs. This suggests that “this compound” could also be a subject of future research in this area.